Cas no 2586126-46-5 (3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid)

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a benzyloxy substituent at the 3-position and a chloro group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (fluoro, chloro) and electron-donating (benzyloxy) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. Its structural properties make it valuable for modifying bioactive molecules or constructing complex heterocycles. The compound is typically supplied with high purity, ensuring consistency in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid structure

2586126-46-5 structure

Product Name:3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid

CAS No:2586126-46-5

MF:C₁₄H₁₀ClFO₃

MW:280.6788

CID:5077109

Update Time:2025-05-19

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid
- Inchi： 1S/C14H10ClFO3/c15-13-11(7-6-10(16)12(13)14(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
- InChI Key： QLTDDJWRWZTWGC-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O[H])=C(C([H])=C([H])C=1OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 307
XLogP3: 3.6
Topological Polar Surface Area: 46.5

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021Q78-500mg	3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid	2586126-46-5	95%	500mg	$432.00	2025-02-12
Aaron	AR021Q78-1g	3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid	2586126-46-5	95%	1g	$575.00	2025-02-12

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid Related Literature

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Additional information on 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid

Comprehensive Overview of 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid (CAS No. 2586126-46-5)

3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid (CAS No. 2586126-46-5) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound features a benzyloxy group at the 3-position, a chloro substituent at the 2-position, and a fluoro group at the 6-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid. Researchers are exploring its applications in targeted drug delivery and cancer therapeutics, aligning with trends in personalized medicine. A frequent search query, "fluorobenzoic acid derivatives in drug design," reflects this relevance. The compound’s lipophilicity and metabolic stability, enhanced by the benzyl and halogen groups, make it a candidate for optimizing pharmacokinetic properties.

In agrochemicals, 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid serves as a precursor for herbicides and fungicides. Its chloro-fluoro motif is pivotal in designing compounds with improved environmental persistence and efficacy. Searches like "halogenated benzoic acids in crop protection" highlight industry interest. Regulatory shifts toward greener alternatives have also spurred studies on its biodegradability, addressing concerns around "sustainable agrochemicals."

Synthetic routes to CAS No. 2586126-46-5 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Recent patents emphasize scalable methods, responding to queries such as "cost-effective synthesis of fluorobenzoates." Analytical characterization via HPLC, NMR, and mass spectrometry ensures purity, critical for applications in high-throughput screening.

With the rise of AI-driven molecular modeling, 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid is being virtually screened for novel targets. This aligns with searches like "computational chemistry for drug discovery." Its structural modularity allows derivatization, catering to niche queries such as "benzyl-protected carboxylic acids."

In conclusion, 3-(Benzyloxy)-2-chloro-6-fluorobenzoic acid (CAS No. 2586126-46-5) bridges multiple disciplines, from precision medicine to smart farming. Its adaptability to green chemistry principles and compatibility with cutting-edge technologies position it as a compound of enduring scientific and industrial value.